Cas no 57361-80-5 (Testosterone 17-Isocaprate)

• Product Name: Testosterone 17-Isocaprate
• CAS No: 57361-80-5
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 1075500
• PubChem ID: 169446826
• Update Time: 2025-04-20

Testosterone 17-Isocaprate Chemical and Physical Properties

Names and Identifiers

• Testosterone 17-Isocaprate
• testosterone isocaprate
• 57361-80-5

• Inchi： 1S/C29H46O3/c1-20(2)9-7-5-6-8-10-27(31)32-26-14-13-24-23-12-11-21-19-22(30)15-17-28(21,3)25(23)16-18-29(24,26)4/h19-20,23-26H,5-18H2,1-4H3/t23?,24?,25?,26-,28-,29-/m0/s1
• InChI Key： NMHQORUVKFYTQP-SSRQPSIZSA-N
• SMILES： O(C(CCCCCCC(C)C)=O)[C@H]1CCC2C3CCC4=CC(CC[C@]4(C)C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 442.34469533g/mol
• Monoisotopic Mass: 442.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 43.4Ų